Cas no 22020-64-0 (3-Phenyl-5-2-(3-phenyl-1,2,4-oxadiazol-5-yl)-ethyl-1,2,4-oxadiazole)

3-Phenyl-5-2-(3-phenyl-1,2,4-oxadiazol-5-yl)-ethyl-1,2,4-oxadiazole structure
22020-64-0 structure
Product Name:3-Phenyl-5-2-(3-phenyl-1,2,4-oxadiazol-5-yl)-ethyl-1,2,4-oxadiazole
CAS No:22020-64-0
MF:C18H14N4O2
MW:318.3293633461
MDL:MFCD12026853
CID:250389
PubChem ID:629133
Update Time:2025-04-19

3-Phenyl-5-2-(3-phenyl-1,2,4-oxadiazol-5-yl)-ethyl-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

    • 3-PHENYL-5-[2-(3-PHENYL-1,2,4-OXADIAZOL-5-YL)-ETHYL]-1,2,4-OXADIAZOLE
    • 1,2-Bis(3'-phenyl-5'-oxadiazolyl)ethan
    • 1,2-Bis-< 3-phenyl-1.2.4-oxadiazol-5-yl> -aethan
    • 3,3'-diphenyl-5,5'-ethane-1,2-diyl-bis-[1,2,4]oxadiazole
    • 5,5'-(1,2-Ethanediyl)-bis-(3-phenyl-1,2,4-oxadiazole)
    • 5,5'-(1,2-ethanediyl)-bis< 3-(phenyl)-1,2,4-oxadiazole>
    • AC1LCG7D
    • AG-A-62365
    • ALBB-004263
    • CTK4E8292
    • STK503049
    • 3-Phenyl-5-2-(3-phenyl-1,2,4-oxadiazol-5-yl)-ethyl-1,2,4-oxadiazole
    • LS-01576
    • 3-Phenyl-5-[2-(3-phenyl-1,2,4-oxadiazol-5-yl)ethyl]-1,2,4-oxadiazole
    • 3-Phenyl-5-[2-(3-phenyl-1,2,4-oxadiazol-5-yl)ethyl]-1,2,4-oxadiazole #
    • 1,2-Bis(3-phenyl-1,2,4-oxadiazol-5-yl)ethane
    • 22020-64-0
    • AKOS005171258
    • KECUONFFPPDLHK-UHFFFAOYSA-N
    • MFCD12026853
    • CS-0358008
    • DTXSID30347990
    • 5,5'-ethane-1,2-diylbis(3-phenyl-1,2,4-oxadiazole)
    • MDL: MFCD12026853
    • Inchi: 1S/C18H14N4O2/c1-3-7-13(8-4-1)17-19-15(23-21-17)11-12-16-20-18(22-24-16)14-9-5-2-6-10-14/h1-10H,11-12H2
    • InChI Key: KECUONFFPPDLHK-UHFFFAOYSA-N
    • SMILES: O1C(CCC2=NC(C3C=CC=CC=3)=NO2)=NC(C2C=CC=CC=2)=N1

Computed Properties

  • Exact Mass: 318.11167570g/mol
  • Monoisotopic Mass: 318.11167570g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 349
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 77.8Ų

3-Phenyl-5-2-(3-phenyl-1,2,4-oxadiazol-5-yl)-ethyl-1,2,4-oxadiazole Security Information

  • HazardClass:IRRITANT

3-Phenyl-5-2-(3-phenyl-1,2,4-oxadiazol-5-yl)-ethyl-1,2,4-oxadiazole Pricemore >>

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